Cas no 90650-44-5 (8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers))

• Product Name: 8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers)
• CAS No: 90650-44-5
• MF: C₃₃H₃₇N₅O₆
• MW: 599.67678809166
• CID: 810181
• PubChem ID: 146217
• Update Time: 2025-07-31

8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Ergotaman-3',6',18-trione,9,10-dihydro-8',12'-dihydroxy-2'-methyl-5'-(phenylmethyl)-, (5'a,10a)-
• 8?-Hydroxy Dihydro Ergotamine (Mixture of Diastereomers)
• 8'-HYDROXY DIHYDRO ERGOTAMINE
• 8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers)
• A)-9,10-Dihydro-8',12'-dihydroxy-2'-methyl-5'-(phenylmethyl)ergotaman-3',6',18-trione
• A,10
• DTXSID60920250
• SCHEMBL1299430
• (6aR,9R)-N-[(1S,2S,4R,7S)-7-benzyl-2,10-dihydroxy-4-methyl-5,8-dioxo-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
• 2T3XF8853Y
• 8'-Hydroxydihydroergotamine
• N-(5-Benzyl-8,10b-dihydroxy-2-methyl-3,6-dioxooctahydro-8H-[1,3]oxazolo[3,2-a]pyrrolo[2,1-c]pyrazin-2-yl)-6-methylergoline-8-carboximidic acid
• UNII-2T3XF8853Y
• 90650-44-5
• Ergotaman-3',6',18-trione, 9,10-dihydro-8',12'-dihydroxy-2'-methyl-5'-(phenylmethyl)-, (5'alpha,10alpha)-

• Inchi： 1S/C33H37N5O6/c1-32(35-29(40)20-14-22-21-9-6-10-23-28(21)19(16-34-23)15-24(22)36(2)17-20)31(42)38-25(13-18-7-4-3-5-8-18)30(41)37-26(11-12-27(37)39)33(38,43)44-32/h3-10,16,20,22,24-27,34,39,43H,11-15,17H2,1-2H3,(H,35,40)/t20-,22?,24-,25+,26+,27?,32-,33+/m1/s1
• InChI Key： AHRNWGXNCFKOII-UYPVSMPXSA-N
• SMILES： O1[C@](C)(C(N2[C@@H](CC3C=CC=CC=3)C(N3C(CC[C@H]3[C@]12O)O)=O)=O)NC([C@H]1CN(C)[C@@H]2CC3=CNC4=CC=CC(=C34)C2C1)=O

Computed Properties

• Exact Mass: 599.27400
• Monoisotopic Mass: 599.27438392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 44
• Rotatable Bond Count: 4
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.8
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 937.6±65.0 °C at 760 mmHg
• Flash Point: 520.8±34.3 °C
• PSA: 138.44000
• LogP: 1.60410
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

8'-Hydroxy Dihydro Ergotamine(Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Ergopeptines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Ergopeptines